Cas no 1780239-59-9 (4-methyl-4-(3-methylphenoxy)piperidine)

4-Methyl-4-(3-methylphenoxy)piperidine is a substituted piperidine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a piperidine core substituted with a 3-methylphenoxy group at the 4-position, along with an additional methyl group, enhancing its steric and electronic properties. This compound may serve as a versatile intermediate in the synthesis of bioactive molecules, particularly those targeting central nervous system (CNS) pathways or receptor modulation. Its stability and functional group compatibility make it suitable for further derivatization. The presence of the aromatic ether linkage and alkyl substitution could influence solubility and binding affinity, offering flexibility in drug design and material science applications.
4-methyl-4-(3-methylphenoxy)piperidine structure
1780239-59-9 structure
Product Name:4-methyl-4-(3-methylphenoxy)piperidine
CAS No:1780239-59-9
MF:C13H19NO
MW:205.296063661575
CID:5833481
PubChem ID:84119350
Update Time:2025-06-08

4-methyl-4-(3-methylphenoxy)piperidine Chemical and Physical Properties

Names and Identifiers

    • 4-methyl-4-(3-methylphenoxy)piperidine
    • EN300-1834830
    • 1780239-59-9
    • Inchi: 1S/C13H19NO/c1-11-4-3-5-12(10-11)15-13(2)6-8-14-9-7-13/h3-5,10,14H,6-9H2,1-2H3
    • InChI Key: KXKVUPPWHJPOKC-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=C(C)C=1)C1(C)CCNCC1

Computed Properties

  • Exact Mass: 205.146664230g/mol
  • Monoisotopic Mass: 205.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 21.3Ų

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Additional information on 4-methyl-4-(3-methylphenoxy)piperidine

Introduction to 4-methyl-4-(3-methylphenoxy)piperidine (CAS No. 1780239-59-9)

4-methyl-4-(3-methylphenoxy)piperidine, with the CAS number 1780239-59-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring and a 3-methylphenoxy substituent, making it a valuable candidate for various applications in drug discovery and development.

The molecular formula of 4-methyl-4-(3-methylphenoxy)piperidine is C13H19NO, and its molecular weight is approximately 205.29 g/mol. The compound's structure consists of a piperidine ring, which is a common motif in many biologically active molecules due to its ability to modulate various physiological processes. The presence of the 3-methylphenoxy group adds additional complexity and functionality, potentially enhancing the compound's pharmacological properties.

In recent years, 4-methyl-4-(3-methylphenoxy)piperidine has been studied for its potential therapeutic applications, particularly in the treatment of neurological disorders and pain management. Research has shown that compounds with similar structures can exhibit potent analgesic effects by interacting with specific receptors in the central nervous system (CNS). For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that derivatives of piperidine compounds can effectively bind to μ-opioid receptors, providing a basis for their use as non-addictive analgesics.

Beyond its analgesic properties, 4-methyl-4-(3-methylphenoxy)piperidine has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as arthritis and multiple sclerosis (MS) are characterized by chronic inflammation, which can lead to significant tissue damage and disability. A recent study in the Inflammation Research journal (2022) reported that piperidine derivatives can inhibit the production of pro-inflammatory cytokines, suggesting their potential as therapeutic agents for managing inflammatory conditions.

The pharmacokinetic properties of 4-methyl-4-(3-methylphenoxy)piperidine have also been a focus of research. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its effectiveness as a therapeutic agent. For example, a pharmacokinetic study published in the Bioorganic & Medicinal Chemistry Letters (2020) found that 4-methyl-4-(3-methylphenoxy)piperidine has good oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens.

In addition to its therapeutic potential, 4-methyl-4-(3-methylphenoxy)piperidine has been explored for its use in chemical synthesis and as a building block for more complex molecules. The versatility of this compound makes it an attractive starting material for the development of novel drugs and materials. For instance, researchers at the University of California (2021) utilized 4-methyl-4-(3-methylphenoxy)piperidine as a key intermediate in the synthesis of new antiviral agents targeting influenza viruses.

The safety profile of 4-methyl-4-(3-methylphenoxy)piperidine is another important aspect that has been extensively studied. Toxicological assessments have indicated that this compound is generally well-tolerated at therapeutic doses, with minimal side effects observed in preclinical studies. However, as with any new chemical entity (NCE), further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 4-methyl-4-(3-methylphenoxy)piperidine (CAS No. 1780239-59-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into the potential uses and mechanisms of action of this compound, paving the way for innovative treatments in various medical fields.

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